Cas no 100256-17-5 (1-(2-methylphenyl)cyclopentan-1-ol)

• Product Name: 1-(2-methylphenyl)cyclopentan-1-ol
• CAS No: 100256-17-5
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD12152936
• CID: 2860407
• PubChem ID: 60794809
• Update Time: 2025-06-23

1-(2-methylphenyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• o-tolylcyclopentan-1-ol
• 1-(2-methylphenyl)cyclopentan-1-ol

• MDL： MFCD12152936
• Inchi： 1S/C12H16O/c1-10-6-2-3-7-11(10)12(13)8-4-5-9-12/h2-3,6-7,13H,4-5,8-9H2,1H3
• InChI Key： ARBQTJROLKMTHA-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC=CC=2C)CCCC1

Computed Properties

• Exact Mass: 176.120115g/mol
• Monoisotopic Mass: 176.120115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 176.25g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 1-(2-methylphenyl)cyclopentan-1-ol

Chemical Profile of 1-(2-methylphenyl)cyclopentan-1-ol (CAS No. 100256-17-5)

1-(2-methylphenyl)cyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 100256-17-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentane ring substituted with a phenyl group and a methyl group at the ortho position, exhibits unique structural and functional properties that make it of considerable interest in synthetic chemistry and potential therapeutic applications.

The structural framework of 1-(2-methylphenyl)cyclopentan-1-ol consists of a rigid cyclopentane core attached to a benzene ring via an ether linkage at the 1-position. The presence of the 2-methylphenyl substituent introduces steric and electronic effects that influence the compound's reactivity and interaction with biological targets. This dual functionality has positioned it as a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The cyclopentane moiety in 1-(2-methylphenyl)cyclopentan-1-ol is known to enhance metabolic stability while maintaining sufficient flexibility for optimal binding to biological receptors. This balance has made it a preferred scaffold for drug discovery programs targeting neurological and cardiovascular diseases.

One of the most compelling aspects of 1-(2-methylphenyl)cyclopentan-1-ol is its potential as a precursor in the synthesis of pharmacologically active agents. Researchers have leveraged its unique structure to develop novel analogs with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been explored as potential ligands for G-protein coupled receptors (GPCRs), which are critical targets in treating conditions such as hypertension, diabetes, and psychiatric disorders.

Recent advancements in computational chemistry have further highlighted the significance of 1-(2-methylphenyl)cyclopentan-1-ol. Molecular modeling studies indicate that its rigid bicyclic structure can effectively occupy deep binding pockets in protein targets, leading to high-affinity interactions. These insights have guided the design of next-generation drug candidates with improved pharmacokinetic profiles.

The synthesis of 1-(2-methylphenyl)cyclopentan-1-ol itself presents an interesting challenge for organic chemists. Traditional methods often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have streamlined its preparation, making it more accessible for industrial-scale applications. These advancements underscore the compound's growing importance in both academic research and commercial drug development.

Beyond its pharmaceutical applications, 1-(2-methylphenyl)cyclopentan-1-ol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems. Such applications are particularly relevant in green chemistry initiatives, where efficient catalytic processes are essential for sustainable industrial practices.

The future prospects for 1-(2-methylphenyl)cyclopentan-1-ol are promising, with ongoing research focusing on expanding its synthetic methodologies and exploring new biological activities. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly pivotal role in the development of innovative therapeutics and advanced materials.